molecular formula C14H15ClN4OS B2801925 2-(2-Chlorophenyl)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide CAS No. 2415535-41-8

2-(2-Chlorophenyl)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide

Cat. No. B2801925
CAS RN: 2415535-41-8
M. Wt: 322.81
InChI Key: WYEAKGQGYZSJGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-Chlorophenyl)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a member of the thiadiazole family of compounds, which are known for their diverse pharmacological properties.

Mechanism of Action

The exact mechanism of action of 2-(2-Chlorophenyl)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body, which are involved in the inflammatory and pain pathways.
Biochemical and Physiological Effects:
2-(2-Chlorophenyl)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of inflammatory cytokines in the body, which are responsible for causing inflammation and pain. It has also been shown to increase the levels of certain neurotransmitters in the brain, which are involved in the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-Chlorophenyl)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide in lab experiments include its low toxicity, high solubility, and ease of synthesis. However, its limitations include its poor stability in certain solvents and its limited availability.

Future Directions

There are several future directions for the study of 2-(2-Chlorophenyl)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide. One potential direction is to investigate its potential as a treatment for neuropathic pain. Another direction is to explore its potential as an antidepressant and anxiolytic agent. Additionally, further studies could be conducted to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2-(2-Chlorophenyl)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide has been reported in the literature. It involves the reaction of 2-chlorobenzoyl chloride with 5-methyl-1,3,4-thiadiazole-2-amine in the presence of triethylamine to obtain 2-(2-Chlorophenyl)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide. The yield of the reaction is reported to be around 70%.

Scientific Research Applications

2-(2-Chlorophenyl)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide has been studied for its potential therapeutic applications in various diseases. It has been reported to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been found to be effective in the treatment of anxiety and depression.

properties

IUPAC Name

2-(2-chlorophenyl)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15ClN4OS/c1-9-17-18-14(21-9)19-7-11(8-19)16-13(20)6-10-4-2-3-5-12(10)15/h2-5,11H,6-8H2,1H3,(H,16,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WYEAKGQGYZSJGX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN=C(S1)N2CC(C2)NC(=O)CC3=CC=CC=C3Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15ClN4OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

322.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2-Chlorophenyl)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.